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Compound of Interest

3-Methylenecyclobutanecarboxylic
Compound Name: d
aci

Cat. No.: B093131

Researchers and drug development professionals are at the forefront of innovation, often
handling novel chemical entities. Among these, 3-Methylenecyclobutanecarboxylic acid
presents a unique set of handling challenges due to its reactivity and potential health hazards.
This guide provides essential, immediate safety and logistical information, including operational
and disposal plans, to ensure the safe handling of this compound. Our commitment to your
safety extends beyond providing high-quality research materials; we aim to be your preferred
source for laboratory safety and chemical handling information, building a foundation of deep
trust.

Understanding the Risks: Hazard Profile of 3-
Methylenecyclobutanecarboxylic Acid

A thorough risk assessment is the foundation of safe laboratory practice.[1] 3-
Methylenecyclobutanecarboxylic acid (CAS No. 15760-36-8) is a compound that requires
careful handling due to its hazardous properties.[2] According to the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals, this compound is classified with
multiple hazards.[2][3]

It is harmful if swallowed, in contact with skin, or if inhaled.[2][3] It is known to cause skin
irritation and can cause serious eye damage or irritation.[2][3] These classifications underscore
the necessity for a robust personal protective equipment (PPE) strategy to minimize exposure.
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Property Value Source

Molecular Formula C6H802 --INVALID-LINK--[2]
Molecular Weight 112.13 g/mol --INVALID-LINK--[2]
Appearance Colorless to light yellow liquid --INVALID-LINK--[4]
Boiling Point 194°C --INVALID-LINK--[4]
Flash Point 88°C --INVALID-LINK--[4]

GHS Hazard Statements:

H302: Harmful if swallowed.[2][3]

e H312: Harmful in contact with skin.[2]

e H315: Causes skin irritation.[2][3]

e H318/H319: Causes serious eye damage/irritation.[2][3]
e H332: Harmful if inhaled.[2][3]

o H335: May cause respiratory irritation.[3]

Core Directive: A Multi-Layered Approach to Protection

A multi-layered PPE strategy is crucial for mitigating the risks associated with 3-
Methylenecyclobutanecarboxylic acid. This involves selecting the appropriate PPE for each
potential route of exposure. The following diagram illustrates the recommended PPE ensemble.
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ecommended Personal Protective Equipment

-

Specific Recommendations R
NIOSH-approved Respirator
(if fume hood is unavailable or insufficient)

[Chemical Fume Hood ]

[Respiratory Protection |

[ Skin and Body Protection ]

[ Eye and Face Protection )

v

{ Chemical-Resistant Lab Coat]
Nitrile or Neoprene Gloves
(inspect before use)

Face Shield
(in addition to goggles for splash risk)

-

Chemical Splash Goggles
(ANSI z87.1 approved)

J

Click to download full resolution via product page

Caption: Recommended PPE for handling 3-Methylenecyclobutanecarboxylic acid.

Essential Personal Protective Equipment: A Detailed

Breakdown

1. Eye and Face Protection:
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Due to the risk of serious eye damage, robust eye and face protection is non-negotiable.[2][3]

o Chemical Splash Goggles: Standard safety glasses are insufficient. Chemical splash goggles

that conform to ANSI Z.87.1 standards are mandatory to provide a seal around the eyes,
protecting from splashes and vapors.[5]

» Face Shield: When there is a significant risk of splashing, such as during transfers of larger
guantities or when reacting the material, a face shield must be worn in addition to chemical
splash goggles.[5][6]

2. Skin and Body Protection:

Given that 3-Methylenecyclobutanecarboxylic acid is harmful upon skin contact and causes
irritation, appropriate skin and body protection is critical.[2][3]

e Gloves: Chemical-resistant gloves are required. Nitrile or neoprene gloves are
recommended. Always inspect gloves for any signs of degradation or perforation before use.
[7] Contaminated gloves should be removed promptly using the proper technique to avoid
skin contact and disposed of as hazardous waste.

o Lab Coat: A chemical-resistant lab coat, fully buttoned, must be worn to protect the skin and
personal clothing from potential splashes.[5]

o Footwear: Fully enclosed shoes, preferably made of a chemical-resistant material, are
mandatory.[5]

3. Respiratory Protection:

Inhalation of 3-Methylenecyclobutanecarboxylic acid can be harmful and may cause
respiratory irritation.[2][3]

o Ventilation: All handling of this compound should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood, to minimize the concentration of airborne
vapors.[5][8]

o Respirator: In the event that engineering controls like a fume hood are not available or are
insufficient to maintain exposure below acceptable limits, a NIOSH-approved respirator with
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appropriate cartridges for organic vapors should be used.[5][6] Proper fit testing and training
are essential for effective respirator use.

Step-by-Step Operational and Disposal Plans

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a
safe working environment.[5]

Pre-Handling Checklist:

 Verify Information: Ensure you have read and understood the Safety Data Sheet (SDS) for 3-
Methylenecyclobutanecarboxylic acid.[9]

o Emergency Preparedness: Confirm that a safety shower and eyewash station are readily
accessible and have been recently tested.[8][10]

o Gather Materials: Assemble all necessary PPE, spill containment materials, and waste
containers before beginning work.

e Fume Hood Check: Verify that the chemical fume hood is functioning correctly and the sash
is at the appropriate height.[5]

Handling Protocol:

e Donning PPE: Put on your lab coat, followed by chemical splash goggles, and finally, your
gloves. If a face shield or respirator is required, don them after the goggles.

o Transferring the Chemical: When transferring the liquid, do so slowly and carefully to avoid
splashing. Use a secondary container to transport the chemical within the lab.

» During the Reaction: Keep the reaction vessel within the fume hood and monitor the reaction
closely.

o Post-Handling: After handling is complete, decontaminate any surfaces that may have come
into contact with the chemical.

Doffing and Disposal Protocol:
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Glove Removal: Remove gloves first, turning them inside out as you remove them to trap
any contamination. Dispose of them in a designated hazardous waste container.[5]

Goggles and Face Shield: Remove your face shield (if used), followed by your goggles.
Lab Coat: Remove your lab coat, turning the sleeves inside out.
Hand Washing: Wash your hands thoroughly with soap and water after removing all PPE.[3]

Waste Disposal: All materials contaminated with 3-Methylenecyclobutanecarboxylic acid,
including gloves, disposable lab coats, and bench paper, must be disposed of as hazardous
chemical waste in accordance with all federal, state, and local regulations.[7] Do not pour
this chemical down the drain.[11]
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Work with 3-Methylenecyclobutanecarboxylic
acid is complete

l

Contaminated Items:
- Gloves
- Bench Paper
- Pipette Tips
- Empty Containers

l

Segregate into Designated
Hazardous Waste Container

'

Ensure Container is Clearly Labeled:
‘Hazardous Waste'
'3-Methylenecyclobutanecarboxylic Acid'

Store in a Designated Satellite
Accumulation Area

Arrange for Pickup by
Certified Hazardous Waste Disposal Service

Click to download full resolution via product page

Caption: Waste disposal workflow for materials contaminated with 3-
Methylenecyclobutanecarboxylic acid.

By implementing these comprehensive safety measures, researchers can confidently work with
3-Methylenecyclobutanecarboxylic acid while minimizing the risk of exposure and ensuring
a safe and productive laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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